2-[(2-ethoxy-4-{(E)-[1-(4-methylphenyl)-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene]methyl}phenoxy)methyl]benzonitrile

• Molecular Formula: C28H23N3O5
• Molecular Weight: 481.5 g/mol
• IUPAC Name: 2-[[2-ethoxy-4-[(E)-[1-(4-methylphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzonitrile
• InChI: InChI=1S/C28H23N3O5/c1-3-35-25-15-19(10-13-24(25)36-17-21-7-5-4-6-20(21)16-29)14-23-26(32)30-28(34)31(27(23)33)22-11-8-18(2)9-12-22/h4-15H,3,17H2,1-2H3,(H,30,32,34)/b23-14+
• InChI Key: CGZOZRXUAXDFMP-OEAKJJBVSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)C)OCC4=CC=CC=C4C#N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)NC(=O)N(C2=O)C3=CC=C(C=C3)C)OCC4=CC=CC=C4C#N

Description

2-[(2-ETHOXY-4-{[(5E)-1-(4-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE is a complex organic compound with a unique structure that includes multiple aromatic rings, an ether linkage, and a nitrile group

Preparation Methods

The synthesis of 2-[(2-ETHOXY-4-{[(5E)-1-(4-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE typically involves multiple steps, including the formation of intermediate compounds. The synthetic route often starts with the preparation of the diazinanone core, followed by the introduction of the phenyl and benzonitrile groups through various coupling reactions. Industrial production methods may involve optimized reaction conditions to increase yield and purity, such as the use of specific catalysts and controlled temperature and pressure conditions.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The aromatic rings can be oxidized under strong oxidizing conditions.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The ether linkage can participate in nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-[(2-ETHOXY-4-{[(5E)-1-(4-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. For example, its nitrile group can interact with enzymes or receptors, leading to changes in cellular processes. The aromatic rings and ether linkage may also play a role in its binding affinity and specificity.

Comparison with Similar Compounds

Compared to other similar compounds, 2-[(2-ETHOXY-4-{[(5E)-1-(4-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE stands out due to its unique combination of functional groups and structural features. Similar compounds include:

• 2-[(2-ETHOXY-4-{[(5E)-1-(2-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE
• 2-[(2-ETHOXY-4-{[(5E)-1-(3-METHYLPHENYL)-2,4,6-TRIOXO-1,3-DIAZINAN-5-YLIDENE]METHYL}PHENOXY)METHYL]BENZONITRILE These compounds share similar core structures but differ in the position and nature of substituents, which can influence their reactivity and applications.